Cas no 2694746-22-8 (Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2694746-22-8
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 5615888
• PubChem ID: 165948910
• Update Time: 2025-07-02

Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050558
• 2694746-22-8
• tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C14H17Cl2NO2/c1-14(2,3)19-13(18)17-8-4-5-9-10(15)6-7-11(16)12(9)17/h6-7H,4-5,8H2,1-3H3
• InChI Key： PMXBOBBMNQJROT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1CCCN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 301.0636342g/mol
• Monoisotopic Mass: 301.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No: 2694746-22-8)

Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2694746-22-8, belongs to the tetrahydroquinoline class of heterocyclic structures. The presence of chlorine atoms at the 5th and 8th positions, along with a tert-butyl ester group at the 1-carboxyl position, imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structure of Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate is characterized by a fused ring system consisting of a benzene-like core with additional hydrogenated pyridine-like nitrogen atoms. This configuration contributes to its stability and reactivity under specific conditions, making it an attractive scaffold for drug discovery. The dichloro substitution pattern enhances the compound's ability to interact with biological targets by increasing its lipophilicity and electronic properties.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential pharmacological activities. These derivatives have been explored for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. Specifically, the Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate structure has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The tert-butyl ester group at the carboxyl position can be readily modified through hydrolysis or transesterification reactions, allowing chemists to tailor its properties for specific applications. Additionally, the dichloro substituents provide a handle for further functionalization via cross-coupling reactions or nucleophilic aromatic substitutions.

Recent studies have highlighted the importance of Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The unique structural features of this compound make it a valuable building block for such inhibitors.

The synthesis of Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination and esterification steps. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility.

In terms of biological activity, Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown promise in preclinical studies as a modulator of microtubule dynamics. Microtubules are essential components of the cell cytoskeleton and are involved in processes such as cell division and intracellular transport. By interfering with microtubule function, this compound could potentially be developed into therapies for conditions like neurodegenerative disorders and certain types of cancer.

The compound's interaction with biological targets is further enhanced by its ability to undergo protonation or deprotonation depending on the pH environment. This property allows it to exhibit selective binding affinities under different physiological conditions, making it a versatile tool for drug design.

From a regulatory perspective, Tert-butyl 5,8-dichloro-1,2,3,4-tetrahydroquinoline-1-carboxylate must be handled with appropriate safety measures due to its potential reactivity and toxicity profile. Standard laboratory practices should be followed when working with this compound, including proper ventilation and personal protective equipment (PPE). Additionally, researchers should consult relevant safety data sheets (SDS) before conducting experiments involving this substance.

The future prospects for Tert-butyl 5,8-dichloro-1,2，3，4-tetrahydroquinoline-1-carboxylate are promising，with ongoing research aimed at expanding its applications in drug discovery。By leveraging computational chemistry techniques such as molecular docking and virtual screening，scientists can identify new therapeutic targets for this compound。Furthermore，the development of novel synthetic methodologies will enable more efficient production at scale，facilitating its use in industrial applications。